Cas no 2193067-76-2 (4-Fluoropyridine-2-sulfonyl fluoride)

• Product Name: 4-Fluoropyridine-2-sulfonyl fluoride
• CAS No: 2193067-76-2
• MF: C₅H₃F₂NO₂S
• MW: 179.14462685585
• CID: 5071107
• PubChem ID: 137951849
• Update Time: 2025-09-23

4-Fluoropyridine-2-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 4-fluoropyridine-2-sulfonyl fluoride
• GS0205
• 4-Fluoropyridine-2-sulfonyl fluoride

• Inchi： 1S/C5H3F2NO2S/c6-4-1-2-8-5(3-4)11(7,9)10/h1-3H
• InChI Key： ADXZEKJVOOFOFR-UHFFFAOYSA-N
• SMILES： S(C1C=C(C=CN=1)F)(=O)(=O)F

Computed Properties

• Exact Mass: 178.98525584 g/mol
• Monoisotopic Mass: 178.98525584 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 55.4
• Molecular Weight: 179.15